Cas no 110475-17-7 (4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride)

• Product Name: 4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride
• CAS No: 110475-17-7
• MF: C₅H₉ClN₄O
• MW: 176.604159116745
• CID: 2885304
• PubChem ID: 75421019
• Update Time: 2025-05-21

4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride
• 5-amino-3-methylimidazole-4-carboxamide;hydrochloride
• Z1695799416

• Inchi： 1S/C5H8N4O.ClH/c1-9-2-8-4(6)3(9)5(7)10;/h2H,6H2,1H3,(H2,7,10);1H
• InChI Key： YFMJZCHGGMMHKO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=C(N)N=CN1C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 86.9

Additional information on 4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride

4-Amino-1-methyl-1H-imidazole-5-carboxamide Hydrochloride (CAS 110475-17-7): A Comprehensive Overview

4-Amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride (CAS 110475-17-7) is a specialized imidazole derivative with significant relevance in pharmaceutical research and organic synthesis. This compound, often referred to as 4-amino-1-methyl-1H-imidazole-5-carboxamide HCl, has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable in laboratory settings.

The molecular structure of 4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride features an imidazole ring substituted with both amino and carboxamide functional groups. This configuration contributes to its interesting chemical behavior, including its ability to participate in hydrogen bonding and serve as a building block for more complex molecules. Researchers have explored its utility in creating heterocyclic compounds, which are crucial in medicinal chemistry for designing new therapeutic agents.

Recent studies highlight the growing interest in imidazole-based compounds like 4-amino-1-methyl-1H-imidazole-5-carboxamide HCl for their potential in addressing current challenges in drug discovery. With the pharmaceutical industry's focus on targeted therapies and personalized medicine, this compound's versatility makes it a valuable tool for researchers. Its applications extend to the development of novel enzyme inhibitors and receptor modulators, areas that are particularly relevant in oncology and metabolic disorder research.

The synthesis and characterization of 4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride have been subjects of numerous scientific publications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to verify its purity and structural integrity. These quality control measures are essential for ensuring reproducible results in research applications, particularly when the compound is used as an intermediate in multi-step synthetic pathways.

From a commercial perspective, the demand for high-quality 4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride has been steadily increasing. Suppliers specializing in research chemicals and pharmaceutical intermediates often list this compound with detailed specifications regarding purity, packaging, and storage conditions. The global market for such specialized compounds reflects the broader trends in drug development, where novel chemical entities are constantly sought after to address unmet medical needs.

Safety considerations for handling 4-amino-1-methyl-1H-imidazole-5-carboxamide HCl follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this material. Researchers frequently consult Safety Data Sheets (SDS) for specific handling instructions, particularly when scaling up reactions or exploring new synthetic applications.

The future prospects for 4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride appear promising, especially in light of emerging trends in green chemistry and sustainable pharmaceutical manufacturing. Scientists are investigating more efficient synthetic routes and environmentally friendly purification methods for this and related imidazole derivatives. These developments align with the chemical industry's broader goals of reducing waste and improving process sustainability.

For researchers seeking detailed technical information about CAS 110475-17-7, numerous scientific databases provide comprehensive data on its physical and chemical properties. These resources typically include information on melting point, solubility characteristics, and spectral data, all of which are crucial for proper experimental design and interpretation of results. The compound's molecular formula and exact mass are also frequently searched parameters in chemical databases.

In conclusion, 4-amino-1-methyl-1H-imidazole-5-carboxamide hydrochloride represents an important building block in modern chemical research. Its versatility as a synthetic intermediate, combined with the growing understanding of imidazole chemistry, ensures its continued relevance in pharmaceutical development and related fields. As research into targeted therapies advances, compounds like this will likely play increasingly important roles in the discovery of new bioactive molecules.